Cas no 1221792-19-3 (Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate)

• Product Name: Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate
• CAS No: 1221792-19-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD16140360
• CID: 1073175
• PubChem ID: 50853235
• Update Time: 2025-07-29

Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate
• Methyl 2-ethyl-5-methoxy-7-benzoxazolecarboxylate
• Methyl 2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate
• CE-0062
• 1221792-19-3
• Methyl2-ethyl-5-methoxybenzo[d]oxazole-7-carboxylate
• AKOS005072184
• MFCD16140360
• DTXSID001233319

• MDL： MFCD16140360
• Inchi： 1S/C12H13NO4/c1-4-10-13-9-6-7(15-2)5-8(11(9)17-10)12(14)16-3/h5-6H,4H2,1-3H3
• InChI Key： ZXYOJWVCEZKXBA-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(C=C(C(=O)OC)C1=2)OC

Computed Properties

• Exact Mass: 235.084
• Monoisotopic Mass: 235.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 345.6±22.0 °C at 760 mmHg
• Flash Point: 162.8±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives